Cas no 2350-13-2 (dodecane, 4-chloro-)

• Product Name: dodecane, 4-chloro-
• CAS No: 2350-13-2
• MF: C₁₂H₂₅Cl
• MW: 204.779903173447
• CID: 1419171
• PubChem ID: 12545755
• Update Time: 2025-04-20

dodecane, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• dodecane, 4-chloro-
• 4-Chlorododecane
• LogP
• AKOS012768597
• 4-chloro-dodecane
• DTXSID00867978
• 2350-13-2

• Inchi： 1S/C12H25Cl/c1-3-5-6-7-8-9-11-12(13)10-4-2/h12H,3-11H2,1-2H3
• InChI Key： VQFULSRSQNTYFT-UHFFFAOYSA-N
• SMILES： ClC(CCC)CCCCCCCC

Computed Properties

• Exact Mass: 204.16465
• Monoisotopic Mass: 204.1644785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.859
• Boiling Point: 256.22°C at 760 mmHg
• Flash Point: 99.454°C
• Refractive Index: 1.437
• PSA: 0